Cas no 415712-00-4 ([1-(2,4-Dichloro-benzyl)-piperidin-2-yl]-methanol)

[1-(2,4-Dichloro-benzyl)-piperidin-2-yl]-methanol is a chiral piperidine derivative featuring a benzyl substitution at the 1-position and a hydroxymethyl group at the 2-position. Its structural framework, incorporating both aromatic and heterocyclic components, makes it a versatile intermediate in organic synthesis, particularly for pharmaceutical applications. The dichloro-substituted benzyl group enhances its potential as a building block for bioactive compounds, while the hydroxymethyl functionality allows for further derivatization. This compound is of interest in medicinal chemistry due to its potential role in modulating receptor interactions. High purity and well-defined stereochemistry are critical for its utility in research and development. Proper handling and storage are recommended to maintain stability.
[1-(2,4-Dichloro-benzyl)-piperidin-2-yl]-methanol structure
415712-00-4 structure
Product Name:[1-(2,4-Dichloro-benzyl)-piperidin-2-yl]-methanol
CAS No:415712-00-4
MF:C13H17Cl2NO
MW:274.186181783676
CID:2166306
PubChem ID:45595893
Update Time:2025-05-21

[1-(2,4-Dichloro-benzyl)-piperidin-2-yl]-methanol Chemical and Physical Properties

Names and Identifiers

    • [1-(2,4-Dichloro-benzyl)-piperidin-2-yl]-methanol
    • [1-[(2,4-dichlorophenyl)methyl]piperidin-2-yl]methanol
    • AKOS009060624
    • (1-(2,4-Dichlorobenzyl)piperidin-2-yl)methanol
    • 415712-00-4
    • [1-(2,4-dichlorobenzyl)-2-piperidinyl]methanol
    • AG-690/11764109
    • DB-237086
    • MDL: MFCD00978119
    • Inchi: 1S/C13H17Cl2NO/c14-11-5-4-10(13(15)7-11)8-16-6-2-1-3-12(16)9-17/h4-5,7,12,17H,1-3,6,8-9H2
    • InChI Key: NZONKVWNPDOGES-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CN1CCCCC1CO)Cl

Computed Properties

  • Exact Mass: 273.069
  • Monoisotopic Mass: 273.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5A^2
  • XLogP3: 3.2

[1-(2,4-Dichloro-benzyl)-piperidin-2-yl]-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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1-(2,4-Dichloro-benzyl)-piperidin-2-yl]-methanol
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Chemenu
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